molecular formula C20H17N3O4S B15106216 2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide

2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide

Cat. No.: B15106216
M. Wt: 395.4 g/mol
InChI Key: CESPEQYVGDXOFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a thiazolo[4,5-f]quinoline core substituted with methoxy groups at positions 5 (quinoline ring) and 4 (phenoxy side chain). The acetamide moiety is conjugated to the thiazole nitrogen via an imine linkage (Z-configuration). Its synthesis likely involves cyclization and condensation steps, as seen in analogous thiazole-containing derivatives .

Properties

Molecular Formula

C20H17N3O4S

Molecular Weight

395.4 g/mol

IUPAC Name

2-(4-methoxyphenoxy)-N-(5-methoxy-[1,3]thiazolo[4,5-f]quinolin-2-yl)acetamide

InChI

InChI=1S/C20H17N3O4S/c1-25-12-5-7-13(8-6-12)27-11-17(24)22-20-23-19-14-4-3-9-21-18(14)15(26-2)10-16(19)28-20/h3-10H,11H2,1-2H3,(H,22,23,24)

InChI Key

CESPEQYVGDXOFW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OCC(=O)NC2=NC3=C(S2)C=C(C4=C3C=CC=N4)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide typically involves multiple steps, starting with the preparation of intermediate compoundsThe final step involves the formation of the acetamide linkage under controlled conditions, such as using acetic anhydride and a suitable catalyst .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This can include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, green chemistry principles, such as using environmentally friendly solvents and catalysts, can be applied to minimize the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy groups can yield quinones, while reduction can produce amines or alcohols. Substitution reactions can introduce various functional groups into the phenoxy or thiazoloquinoline moieties .

Scientific Research Applications

2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exerting anti-cancer effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound shares structural motifs with several heterocyclic systems:

Compound Core Structure Substituents Key Features
Target Compound Thiazolo[4,5-f]quinoline 5-Methoxy (quinoline), 4-methoxyphenoxy, acetamide imine Z-configuration imine; dual methoxy groups enhance lipophilicity .
(R)-N-(5-Chlorobenzo[d]thiazol-2-yl)-2-(1-phenyl-3,4-dihydroisoquinolin-2(1H)-yl)acetamide Benzothiazole + isoquinoline Chlorine (benzothiazole), phenyl (isoquinoline) Halogen substitution improves metabolic stability; IC50 values for anticancer activity reported.
2-(5,7-Dimethyl-2-oxo-thiazolo[4,5-b]pyridine-3-yl)-N-(4-oxo-2-thioxo-thiazolidin-3-yl)acetamide Thiazolo[4,5-b]pyridine Methyl groups (pyridine), thioxo-thiazolidinone Active methylene group enables Knoevenagel condensation; antioxidant activity demonstrated.
N-(2-Hydroxyphenyl)-2-[(5E)-5-(4-Methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl]acetamide Thiazolidinone 4-Methoxybenzylidene, hydroxyphenyl E-configuration benzylidene; anti-inflammatory potential inferred from analogs.

Physicochemical Properties

  • Lipophilicity: The target compound’s dual methoxy groups increase logP compared to non-substituted analogues (e.g., ’s hydroxyphenyl derivative has lower logP due to polar -OH) .
  • Solubility : Acetamide and imine groups enhance aqueous solubility relative to purely aromatic systems (e.g., ’s triazole-thiophene derivative).

Research Findings and Trends

  • Structure-Activity Relationships (SAR): Methoxy Groups: Enhance membrane permeability but may reduce metabolic stability (e.g., ’s 4-methoxybenzylidene increases activity vs. non-methoxy analogues). Halogenation: Chlorine/bromine in benzothiazole derivatives () correlate with improved anticancer potency . Imine Configuration: Z-configuration in the target compound may favor planar binding to biological targets (e.g., DNA or kinases) .
  • Gaps in Knowledge: No direct cytotoxicity or pharmacokinetic data for the target compound. Limited comparative studies on thiazoloquinoline vs. thiazolopyridine scaffolds.

Biological Activity

The compound 2-(4-methoxyphenoxy)-N-[(2Z)-5-methoxy[1,3]thiazolo[4,5-f]quinolin-2(1H)-ylidene]acetamide is a novel synthetic derivative that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a thiazole and quinoline moiety, which are known for their diverse biological activities. The presence of methoxy groups enhances lipophilicity, potentially influencing its bioactivity.

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives of 8-hydroxyquinoline have shown broad-spectrum activity against various pathogens, including bacteria and fungi. The target compound's structural similarities suggest it may possess comparable antimicrobial effects.

Compound TypeTarget PathogenMinimum Inhibitory Concentration (MIC)
8-Hydroxyquinoline DerivativePseudomonas aeruginosa1 × 10^-6 mg/mL
8-Hydroxyquinoline DerivativeKlebsiella pneumoniae1 × 10^-5 mg/mL

Anticancer Activity

The anticancer potential of the compound is supported by studies on related thiazole and quinoline derivatives. For example, compounds with similar scaffolds have demonstrated cytotoxicity against various cancer cell lines, including MCF-7 (breast cancer) and Huh7 (liver cancer). The mechanism often involves the induction of reactive oxygen species (ROS) leading to apoptosis.

Cell LineIC50 (µM)
MCF-720.1
Huh716.54

The biological activity of the compound can be attributed to several mechanisms:

  • Inhibition of Enzymatic Activity : Many quinoline derivatives inhibit topoisomerase enzymes, crucial for DNA replication in cancer cells.
  • Induction of Apoptosis : The generation of ROS can lead to oxidative stress, triggering apoptotic pathways in cancer cells.
  • Antiviral Properties : Some derivatives have shown promise in inhibiting viral replication, particularly in HIV and other viruses.

Case Studies

  • Antimicrobial Screening : A study evaluated the antimicrobial efficacy of compounds similar to the target compound against Staphylococcus aureus and Escherichia coli. Results indicated significant inhibition at concentrations as low as 50 µM.
  • Cytotoxicity Assessment : In vitro studies on cancer cell lines demonstrated that the compound exhibited cytotoxicity with IC50 values ranging from 10 µM to 30 µM across various cell lines.
  • Mechanistic Studies : Research involving docking studies revealed that the compound binds effectively to target proteins involved in cell proliferation and survival pathways.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.